Cas no 2167128-51-8 (Tert-butyl 3-isothiocyanato-3-methylbutanoate)
2167128-51-8 structure
Product Name:Tert-butyl 3-isothiocyanato-3-methylbutanoate
CAS No:2167128-51-8
MF:C10H17NO2S
MW:215.312481641769
CID:5784728
PubChem ID:165528633
Update Time:2023-12-26
Tert-butyl 3-isothiocyanato-3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- 2167128-51-8
- EN300-1458981
- tert-butyl 3-isothiocyanato-3-methylbutanoate
- Tert-butyl 3-isothiocyanato-3-methylbutanoate
-
- Inchi: 1S/C10H17NO2S/c1-9(2,3)13-8(12)6-10(4,5)11-7-14/h6H2,1-5H3
- InChI Key: WASYADIERYETRR-UHFFFAOYSA-N
- SMILES: S=C=NC(C)(C)CC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 215.09799996g/mol
- Monoisotopic Mass: 215.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 70.8Ų
Tert-butyl 3-isothiocyanato-3-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458981-1.0g |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1458981-50mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 50mg |
$827.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-100mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 100mg |
$867.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-250mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 250mg |
$906.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-500mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 500mg |
$946.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-1000mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 1000mg |
$986.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-2500mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 2500mg |
$1931.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-5000mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 5000mg |
$2858.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-10000mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 10000mg |
$4236.0 | 2023-09-29 |
Tert-butyl 3-isothiocyanato-3-methylbutanoate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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